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Compound of Interest

Compound Name: Humic acid sodium salt

Cat. No.: B1343089

Safe Handling Protocol: Humic Acid Sodium Salt

This document provides essential safety and logistical information for the handling and disposal
of Humic Acid Sodium Salt, tailored for research and drug development professionals. The
following procedures are designed to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Risk Assessment

Humic Acid Sodium Salt is recognized as an irritant and requires careful handling to avoid
exposure. Key hazards include:

Eye Irritation: Causes serious eye irritation.[1][2][3]

Skin Irritation: Causes skin irritation.[1][2][3][4]

Respiratory Irritation: May cause respiratory tract irritation.[1][2][3][4]

Dust Hazard: As a solid, it may form combustible dust concentrations in the air if dispersed.
[1][5] It is crucial to minimize dust generation during handling.[4]

The toxicological properties of this substance have not been fully investigated.[4] Therefore,
treating it with due care is essential.

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical to prevent direct contact and inhalation. The

following equipment is mandatory when handling Humic Acid Sodium Salt.

PPE Category

Specification

Standard Compliance

Eye & Face Protection

Tightly fitting safety goggles or
chemical safety glasses with
side-shields.

European Standard EN166 or
OSHA 29 CFR 1910.133.[4][6]

Skin Protection

Gloves: Nitrile rubber (NBR)
gloves are recommended.[7][8]
e Thickness: >0.11 mm.[7][8] ¢
Breakthrough Time: >480

minutes (Permeation Level 6).

[7]

European Standard EN 374.[6]
[7]

Protective Clothing: A lab coat
or other appropriate protective
clothing to prevent skin
exposure.[2][4][6]

N/A

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if dust is
generated, ventilation is
inadequate, or irritation is
experienced.[4][6]

NIOSH/MSHA or European
Standard EN 149.[4][6]

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is essential for maintaining a safe

laboratory environment.

3.1. Engineering Controls

¢ Ventilation: Always handle Humic Acid Sodium Salt in a well-ventilated area.[2][4][6] Use

local exhaust ventilation to control airborne dust.
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o Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible
and in close proximity to the workstation.[2][4][5]

3.2. Handling Protocol

Preparation: Before handling, ensure all required PPE is correctly donned.

» Dispensing: Handle the solid material carefully to minimize dust generation.[4] Avoid actions
that could cause the powder to become airborne.

» Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][4] Do not eat,
drink, or smoke in the handling area.[9]

e Avoidance: Prevent all contact with eyes, skin, and clothing.[4] Avoid inhalation and
ingestion.[4]

3.3. Storage Protocol
o Store in a tightly closed container.[4]
» Keep the container in a cool, dry, and well-ventilated area.[4]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[21[4]
Emergency and Disposal Plan
Immediate and appropriate action is crucial in the event of an emergency.
4.1. First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.[4]

» Skin Contact: Remove all contaminated clothing. Flush the affected skin with plenty of soap
and water for at least 15 minutes.[4] Get medical attention if irritation develops.
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 Inhalation: Move the individual to fresh air immediately.[4] If breathing is difficult, administer
oxygen. If the person is not breathing, provide artificial respiration. Seek immediate medical
attention.[4]

 Ingestion: If the person is conscious and alert, give 2-4 cupfuls of water or milk.[4] Do not
induce vomiting. Never give anything by mouth to an unconscious person.[4] Seek
immediate medical attention.[4]

4.2. Spill and Leak Containment

o Evacuate: Keep unnecessary personnel away from the spill area.

» Ventilate: Ensure the area is well-ventilated.

o Equip: Wear all required personal protective equipment as outlined in Section 2.

o Contain: Carefully sweep or scoop up the spilled material.[1][2][4] Avoid generating dust
during cleanup.[4]

o Collect: Place the material into a suitable, clean, dry, and closed container for disposal.[1][2]

[4]
o Decontaminate: Clean the spill area thoroughly to remove any residual contamination.
4.3. Disposal Plan

e Disposal of Humic Acid Sodium Salt must be in accordance with all applicable federal,
state, and local environmental regulations.[4]

o Chemical waste generators are responsible for determining if a discarded chemical is
classified as hazardous waste.[4]

o Dispose of the container and its contents at an approved waste disposal plant.[2] Do not
empty into drains.[2][5]
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Caption: Workflow for PPE selection and safe handling of Humic Acid Sodium Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Humic acid
sodium salt]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-humic-acid-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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